Cas no 1270430-93-7 (tert-butyl N-2-amino-2-(2-chloro-3,6-difluorophenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(2-chloro-3,6-difluorophenyl)ethylcarbamate
• CAS No: 1270430-93-7
• MF: C₁₃H₁₇ClF₂N₂O₂
• MW: 306.736089468002
• CID: 5961065
• PubChem ID: 165621316
• Update Time: 2025-07-02

tert-butyl N-2-amino-2-(2-chloro-3,6-difluorophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(2-chloro-3,6-difluorophenyl)ethylcarbamate
• EN300-1876926
• tert-butyl N-[2-amino-2-(2-chloro-3,6-difluorophenyl)ethyl]carbamate
• 1270430-93-7

• Inchi： 1S/C13H17ClF2N2O2/c1-13(2,3)20-12(19)18-6-9(17)10-7(15)4-5-8(16)11(10)14/h4-5,9H,6,17H2,1-3H3,(H,18,19)
• InChI Key： JHCWRFZJAIUVPV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C(CNC(=O)OC(C)(C)C)N)F)F

Computed Properties

• Exact Mass: 306.0946618g/mol
• Monoisotopic Mass: 306.0946618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-2-(2-chloro-3,6-difluorophenyl)ethylcarbamate

Introduction to tert-butyl N-2-amino-2-(2-chloro-3,6-difluorophenyl)ethylcarbamate (CAS No. 1270430-93-7)

Tert-butyl N-2-amino-2-(2-chloro-3,6-difluorophenyl)ethylcarbamate, identified by its CAS number 1270430-93-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their structural stability and biological activity. The presence of a tert-butyl group at the carbamate moiety enhances its lipophilicity, making it a promising candidate for oral and topical formulations.

The molecular structure of tert-butyl N-2-amino-2-(2-chloro-3,6-difluorophenyl)ethylcarbamate incorporates a chloro-substituted difluorophenyl ring, which is a key feature contributing to its unique chemical properties. This aromatic system has been extensively studied for its potential in modulating various biological pathways, particularly in the context of enzyme inhibition and receptor binding. The difluorophenyl moiety, in particular, has demonstrated remarkable efficacy in enhancing metabolic stability and bioavailability, making it an attractive scaffold for drug design.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds for therapeutic applications. Research has shown that modifications in the aromatic ring and the substituents attached to the carbamate group can significantly influence the pharmacokinetic and pharmacodynamic properties of these molecules. For instance, studies have highlighted the role of chloro and fluoro substituents in enhancing binding affinity to target proteins, thereby improving drug efficacy. This underscores the importance of tert-butyl N-2-amino-2-(2-chloro-3,6-difluorophenyl)ethylcarbamate as a potential lead compound for further optimization.

The synthesis of tert-butyl N-2-amino-2-(2-chloro-3,6-difluorophenyl)ethylcarbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the chloro-substituent into the aromatic ring is particularly critical and necessitates careful selection of reagents and catalysts to prevent unwanted side reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve regioselective functionalization of the aromatic system. These techniques not only improve reaction efficiency but also enhance the overall quality of the final product.

One of the most compelling aspects of tert-butyl N-2-amino-2-(2-chloro-3,6-difluorophenyl)ethylcarbamate is its potential application in addressing unmet medical needs. Current research indicates that this compound exhibits inhibitory activity against several key enzymes involved in inflammatory and infectious diseases. The difluorophenyl ring, with its electron-withdrawing properties, plays a crucial role in stabilizing the transition state during enzyme-substrate interactions, thereby increasing binding affinity. This has led to investigations into its potential use as an anti-inflammatory agent and as a component in combination therapies for resistant pathogens.

Furthermore, computational studies have been instrumental in elucidating the molecular interactions between tert-butyl N-2-amino-2-(2-chloro-3,6-difluorophenyl)ethylcarbamate and biological targets. Molecular docking simulations have revealed that this compound can effectively bind to specific pockets on target proteins, modulating their activity. These insights have guided the design of analogs with enhanced potency and reduced off-target effects. Such computational approaches are becoming increasingly integral to drug discovery pipelines, allowing researchers to predict pharmacological properties with greater accuracy before experimental validation.

The pharmacokinetic profile of tert-butyl N-2-amino-2-(2-chloro-3,6-difluorophenyl)ethylcarbamate is another area of active investigation. Studies suggest that its structural features contribute to favorable absorption, distribution, metabolism, and excretion (ADME) properties. The lipophilic nature imparted by the tert-butyl group facilitates efficient absorption across biological membranes, while the presence of fluorine atoms enhances metabolic stability by resisting degradation from enzymatic processes. These characteristics make it an ideal candidate for formulation into oral dosage forms with prolonged half-life and sustained therapeutic action.

In conclusion,tert-butyl N-2-amino-2-(2-chloro-3,6-difluorophenyl)ethylcarbamate (CAS No. 1270430-93-7) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. The combination of a tert-butyl carbamate group, a chloro-substituted difluorophenyl ring, and other functional elements positions this compound as a valuable tool for developing novel therapeutics. Ongoing research continues to explore its potential applications across various disease domains, reinforcing its importance as a cornerstone in modern drug discovery efforts.